Cas no 2940953-83-1 (2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride)

2-Bromo-5-(difluoromethyl)-1H-imidazole hydrochloride is a halogenated imidazole derivative with a difluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The bromo group at the 2-position enhances its utility as an intermediate in cross-coupling reactions, while the difluoromethyl moiety contributes to improved metabolic stability and lipophilicity in pharmaceutical research. The hydrochloride salt form ensures better solubility and handling properties. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, including enzyme inhibitors and agrochemicals. Its well-defined structure and functional group compatibility make it a versatile building block for heterocyclic synthesis.

2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride structure

2940953-83-1 structure

Product Name:2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride

CAS No:2940953-83-1

MF:C₄H₄BrClF₂N₂

MW:233.441765785217

CID:6800650

PubChem ID:169449181

Update Time:2025-05-28

2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride
- 2-BROMO-5-(DIFLUOROMETHYL)-1H-IMIDAZOLE HYDROCHLORIDE
- F98212
- 2940953-83-1
- Inchi： 1S/C4H3BrF2N2.ClH/c5-4-8-1-2(9-4)3(6)7;/h1,3H,(H,8,9);1H
- InChI Key： XKVUVVXOYZDTMC-UHFFFAOYSA-N
- SMILES： BrC1=NC=C(C(F)F)N1.Cl

Computed Properties

Exact Mass: 231.92144g/mol
Monoisotopic Mass: 231.92144g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 28.7Å²

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Aaron	AR02AHSG-100mg	2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride	2940953-83-1	97%	100mg	$236.00	2023-12-15
Aaron	AR02AHSG-250mg	2-bromo-5-(difluoromethyl)-1H-imidazole;hydrochloride	2940953-83-1	97%	250mg	$392.00	2023-12-15
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2127854-500mg	2-Bromo-5-(difluoromethyl)-1H-imidazole hydrochloride	2940953-83-1	98%	500mg	￥8473.00	2024-08-03
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